Cas no 28165-72-2 (2,6-Dibromophenol)

• Product Name: 2,6-Dibromophenol
• CAS No: 28165-72-2
• MF: C₈H₆Br₂O₂
• MW: 293.940041065216
• CID: 282153
• Update Time: 2025-07-02

2,6-Dibromophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-dibromo-,1-acetate
• 2,6-Dibromophenol Acetate
• 2,6-Dibromophenol
• 2,6-Dibromophenol
• 2,6-Dibromophenyl acetate
• Acetic acid, 2,6-dibromophenyl ester

• Inchi： 1S/C8H6Br2O2/c1-5(11)12-8-6(9)3-2-4-7(8)10/h2-4H,1H3
• InChI Key： PMNMDWCAAWUBOG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1OC(C)=O)Br

Computed Properties

• Exact Mass: 291.87338

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 2,6-Dibromophenol

Recent Advances in the Study of 2,6-Dibromophenol (CAS: 28165-72-2) in Chemical Biology and Pharmaceutical Research

2,6-Dibromophenol (CAS: 28165-72-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. This halogenated phenol derivative has been the subject of multiple studies exploring its applications in drug discovery, environmental science, and material chemistry. Recent literature highlights its role as a building block for more complex molecules and its interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 2,6-dibromophenol derivatives against drug-resistant bacterial strains. The research team synthesized several analogs and found that certain structural modifications significantly enhanced antibacterial activity while maintaining low cytotoxicity. Molecular docking studies revealed that these compounds interact with key bacterial enzyme active sites, particularly in Gram-positive pathogens.

In environmental chemistry, researchers have developed novel analytical methods for detecting 2,6-dibromophenol in marine ecosystems. A 2024 paper in Environmental Science & Technology reported a highly sensitive LC-MS/MS technique capable of detecting this compound at concentrations as low as 0.1 ng/L in seawater samples. This advancement is particularly relevant for monitoring brominated phenol contamination in coastal areas near industrial facilities.

The compound's potential in material science has also been explored. A recent study in Advanced Materials demonstrated that 2,6-dibromophenol can serve as a precursor for flame-retardant polymers when copolymerized with specific monomers. The resulting materials showed excellent thermal stability and mechanical properties, suggesting potential applications in electronics and construction materials.

From a toxicological perspective, new in vitro studies have provided insights into the metabolic pathways of 2,6-dibromophenol in mammalian systems. Research published in Chemical Research in Toxicology identified several phase I and phase II metabolites, along with their potential biological effects. These findings are crucial for understanding the compound's safety profile in potential pharmaceutical applications.

Ongoing clinical research is investigating 2,6-dibromophenol derivatives as potential therapeutics for neurological disorders. Preliminary results from animal models suggest that certain analogs can cross the blood-brain barrier and modulate neurotransmitter systems. However, further studies are needed to validate these findings and assess long-term safety.

The synthesis and purification of 2,6-dibromophenol have seen technical improvements as well. Recent patents describe more efficient bromination methods with higher yields and reduced environmental impact. These process optimizations could facilitate larger-scale production for research and potential commercial applications.

Looking forward, researchers anticipate that 2,6-dibromophenol and its derivatives will continue to be valuable tools in chemical biology and drug discovery. The compound's versatility as a synthetic intermediate and its diverse biological activities make it a promising candidate for further investigation. Future studies will likely focus on structure-activity relationships, mechanism of action elucidation, and potential therapeutic applications.